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Compound of Interest

Compound Name: Calcium nitrate tetrahydrate

Cat. No.: B083963

Introduction

Calcium nitrate, particularly in its tetrahydrate form (Ca(NOs)2:4H20), is a highly soluble
inorganic salt increasingly utilized as a multifunctional admixture in concrete technology.[1]
Unlike traditional chloride-based accelerators, calcium nitrate is a non-chloride admixture,
making it a safer alternative for reinforced concrete as it does not promote the corrosion of
steel reinforcement.[1][2] Its primary functions include accelerating the setting and hardening of
concrete, especially in cold weather conditions, enhancing strength development, and acting as
a corrosion inhibitor.[3][4][5] These properties make it a valuable tool for researchers and
engineers aiming to optimize concrete performance, ensure project timelines in challenging
environments, and improve the durability of concrete structures.[2]

Mechanism of Action

Calcium nitrate's efficacy as a concrete admixture stems from its influence on the hydration
process of Portland cement. The dissolution of calcium nitrate in the mix water increases the
concentration of calcium ions (Ca?*).[6] This elevated calcium concentration accelerates the
hydration of the primary cement compounds, particularly alite (CsS), by shortening the time
needed to reach supersaturation with respect to calcium hydroxide (portlandite).[6][7] This
leads to a faster precipitation of calcium hydroxide and the principal binding agent, calcium
silicate hydrate (C-S-H) gel, which is responsible for concrete's strength.[1][8]

Furthermore, calcium nitrate interacts with the aluminate phases in cement. It enhances the
formation of ettringite and promotes the creation of a nitrate-containing AFm phase (AFm-NO3),
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which is more stable than the sulfate equivalent.[7][9] This alteration in the hydration products
contributes to the overall acceleration and modified microstructure of the hardened cement
paste.
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Caption: Mechanism of calcium nitrate in cement hydration.

Key Applications & Effects

e Set Acceleration: Calcium nitrate is an effective set accelerator, reducing the initial and final
setting times of concrete.[3][10] This is particularly beneficial for reducing finishing times,
allowing for earlier removal of formwork, and compensating for the retarding effects of other
admixtures like plasticizers.[3][4] Dosages for set acceleration are typically in the lower
range, from 0.2% to 1.5% by weight of cement.[4][11]

o Cold Weather Concreting (Antifreeze): In low temperatures, the hydration of cement slows
significantly, and if the water in the mix freezes, it can cause irreversible damage to the
concrete's microstructure.[2] Calcium nitrate addresses this in two ways: it accelerates the
hydration reaction, generating heat more quickly and helping the concrete gain strength
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before it can freeze, and it acts as an antifreeze by lowering the freezing point of the mix
water.[2] This allows for concrete placement in temperatures down to -5°C or lower, with
dosages typically ranging from 1.5% to 4%.[2][8]

» Strength Enhancement: By promoting a more rapid and efficient hydration process, calcium
nitrate enhances the early strength development of concrete.[3] This is crucial for projects
requiring a quick turnaround.[3] Many studies also report a moderate increase in long-term
compressive strength, which is attributed to modifications in the C-S-H gel structure and

changes in porosity.[4][7][12]

» Corrosion Inhibition: While its primary role is often acceleration, calcium nitrate also functions
as a corrosion inhibitor for steel reinforcement.[1][3] It helps to passivate the steel surface,
offering protection against chloride-induced corrosion. This application typically requires
higher dosages, often in the range of 3% to 4% or more.[4]

Data Presentation

The following tables summarize quantitative data from various studies on the effect of calcium

nitrate on concrete properties.

Table 1: Effect of Calcium Nitrate on Setting Time of Concrete and Mortar
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Ca(NOs)2
Curing Temp. Dosage (% by Effect on Initial
Cement Type . . Reference(s)
(°C) cement Setting Time
weight)

Reduced by 61
CEM1425R 5 1% ] [13]

minutes

Reduced by 81%
CEMI1425R 5 3% compared to [13]

control

Reduced by 110
CEMI1425R 0 1% . [13]

minutes

Shortened by
CEM1425R -5 3% [13]

~40%
Portland- Reduced by 7.4
Limestone (R 5 3% times compared [11]
Type) to control
Portland- Reduced by 3.5
Limestone (N 5 3% times compared [11]
Type) to control

Table 2: Effect of Calcium Nitrate on Compressive Strength of Concrete
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Ca(NOs)2 .
. Change in
Curing Dosage (% by .
o Age (Days) Compressive Reference(s)
Conditions cement
. Strength
weight)
Initial 2 days at )
2 0.5% +45.6% increase  [13]
0°C, then 20°C
Initial 2 days at )
28 0.5% +8.7% increase [13]
0°C, then 20°C
Strength was 2.5
N times higher than
Initial 2 days at )
28 3% control mix cured  [13]
-5°C, then 20°C
under the same
conditions
Cured at 20°C 28 1% +11.4% increase  [13]
White Portland Increased from
Cement, Cured 7 1% 29 MPa (control)  [12]
at 20°C to 37 MPa
White Portland Increased from
Cement, Cured 28 1% 35 MPa (control) [12]
at 20°C to 44 MPa
Increased
strength by 24%
Cured at -5°C,
to 964%
-10°C, -15°C, _
depending on
-20°C (vs. 7,14, 28 6% [14]

control at same

temp)

temperature and
age, ensuring
strength

development

Experimental Protocols

Detailed methodologies for key experiments are provided below. Researchers should always

consult the latest version of the referenced standards.
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Start: Prepare Concrete Mix

Mix Concrete Components
(Cement, Aggregates, Water)

;

Add Calcium Nitrate Tetrahydrate
(Dissolved in mix water)

Split Batch for Testing

Setting Time

Compressive Strength Hydration Kinetics

Wet-Sieve Concrete Cast Cylindrical Specimens Place Paste Sample in
to obtain Mortar Fraction (e.g., 4x8 or 6x12 inches) Isothermal CalorirFr)leter
(ASTM C403) (ASTM C39)
Measure Penetration Resistance Cure Specimens WEEEE H.e et [
) & Cumulative Heat
over time (Standard or Low Temp.) .
over time
Determine Initial (500 psi) Perform Compression Test Analyze Hydration Kinetics
& Final (4000 psi) Set Times at specified ages (e.g., 1, 3, 7, 28 days) (Induction period, peak heat flow)

;

Calculate Compressive Strengthj

(Max Load / Area)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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